Cas no 6247-04-7 (1H,2h,3h-benzo[g]indole)

• Product Name: 1H,2h,3h-benzo[g]indole
• CAS No: 6247-04-7
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 5713173
• PubChem ID: 16793165
• Update Time: 2025-09-28

1H,2h,3h-benzo[g]indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145581
• 1H,2H,3H-BENZO[G]INDOLE
• benzoindoline
• FAQVDANXTSFXGA-UHFFFAOYSA-N
• AKOS009133125
• 6247-04-7
• dihydrobenzo[g]indole
• 1H-Benz[g]indole, 2,3-dihydro-
• SCHEMBL634543
• 1H,2h,3h-benzo[g]indole

• Inchi： 1S/C12H11N/c1-2-4-11-9(3-1)5-6-10-7-8-13-12(10)11/h1-6,13H,7-8H2
• InChI Key： FAQVDANXTSFXGA-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 169.089149355g/mol
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 345.8±12.0 °C(Predicted)
• pka: 5.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1H,2h,3h-benzo[g]indole

Introduction to 1H,2h,3h-benzo[g]indole (CAS No. 6247-04-7)

1H,2h,3h-benzo[g]indole, identified by its Chemical Abstracts Service (CAS) number 6247-04-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[g]indole scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The benzo[g]indole core is a fused aromatic system consisting of a benzene ring and an indole ring, which together create a unique electronic and steric environment conducive to interactions with biological targets.

The structural framework of 1H,2h,3h-benzo[g]indole imparts distinct chemical properties that make it a valuable scaffold for drug discovery. The presence of both benzene and indole rings contributes to its stability while allowing for modifications at various positions, enabling the design of derivatives with enhanced pharmacological profiles. This flexibility has been exploited in the development of compounds targeting diverse diseases, including cancer, inflammation, and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1H,2h,3h-benzo[g]indole and biological macromolecules. Studies have highlighted its potential as a ligand for enzymes such as kinases and transcription factors, which are critical in regulating cellular processes. The indole moiety, in particular, is known for its ability to form hydrogen bonds and π-stacking interactions with protein targets, making it an attractive component in the design of small-molecule inhibitors.

In the realm of oncology, 1H,2h,3h-benzo[g]indole derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes involved in cancer cell proliferation. For instance, modifications at the 3-position of the benzo[g]indole core have been found to enhance binding affinity to target proteins while minimizing off-target effects. These findings have spurred interest in synthesizing novel analogs with improved pharmacokinetic properties and reduced toxicity.

Moreover, the benzo[g]indole scaffold has been explored in the development of compounds with anti-inflammatory and neuroprotective effects. Research indicates that certain derivatives can modulate inflammatory pathways by inhibiting key cytokines and enzymes. This has opened up avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies suggest that 1H,2h,3h-benzo[g]indole derivatives may protect against neurodegenerative disorders by mitigating oxidative stress and preventing protein aggregation.

The synthesis of 1H,2h,3h-benzo[g]indole (CAS No. 6247-04-7) involves multi-step organic reactions that typically begin with readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce desired substituents. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives while maintaining high purity standards essential for pharmaceutical applications.

One notable aspect of 1H,2h,3h-benzo[g]indole is its ability to serve as a precursor for more complex heterocycles through further functionalization. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or alkyl groups at specific positions on the scaffold. These modifications can fine-tune the pharmacological properties of the compound, leading to derivatives with enhanced potency or selectivity.

The pharmacokinetic profile of 1H,2h,3h-benzo[g]indole derivatives is another area of active investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to improve their clinical efficacy. Techniques such as structure-activity relationship (SAR) studies and high-throughput screening are being utilized to identify optimal analogs with favorable pharmacokinetic properties.

In conclusion,1H,2h,3h-benzo[g]indole (CAS No. 6247-04-7) represents a structurally intriguing compound with significant potential in drug discovery. Its unique scaffold offers opportunities for designing molecules with diverse biological activities across multiple therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological insights,1H,2h，3h-benzo[g]indole will likely remain at the forefront of medicinal chemistry innovation.